Cas no 1603440-35-2 (3-Bromo-4-(propan-2-yloxy)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-Bromo-4-(propan-2-yloxy)-1lambda6-thiolane-1,1-dione
• CAS No: 1603440-35-2
• MF: C₇H₁₃BrO₃S
• MW: 257.145320653915
• CID: 5746378
• PubChem ID: 121599983
• Update Time: 2025-06-08

3-Bromo-4-(propan-2-yloxy)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(propan-2-yloxy)-1$l^{6}-thiolane-1,1-dione
• 1603440-35-2
• AKOS026734258
• EN300-1132613
• 3-Bromo-4-(propan-2-yloxy)-1lambda6-thiolane-1,1-dione
• 3-Bromo-4-isopropoxytetrahydrothiophene 1,1-dioxide
• Thiophene, 3-bromotetrahydro-4-(1-methylethoxy)-, 1,1-dioxide

• Inchi： 1S/C7H13BrO3S/c1-5(2)11-7-4-12(9,10)3-6(7)8/h5-7H,3-4H2,1-2H3
• InChI Key： ROTGXLPYCHGELL-UHFFFAOYSA-N
• SMILES： BrC1CS(CC1OC(C)C)(=O)=O

Computed Properties

• Exact Mass: 255.97688g/mol
• Monoisotopic Mass: 255.97688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 372.1±42.0 °C(Predicted)

Additional information on 3-Bromo-4-(propan-2-yloxy)-1lambda6-thiolane-1,1-dione

Introduction to 3-Bromo-4-(propan-2-yloxy)-1λ6-thiolane-1,1-dione (CAS No. 1603440-35-2)

3-Bromo-4-(propan-2-yloxy)-1λ6-thiolane-1,1-dione (CAS No. 1603440-35-2) is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. Its molecular framework, featuring a thiolane core with bromo and alkoxy substituents, positions it as a versatile intermediate for the development of novel bioactive molecules. This compound has been explored in various research avenues, particularly in the synthesis of pharmacophores targeting inflammatory and metabolic disorders.

The thiolane scaffold is a privileged structure in drug discovery due to its ability to mimic natural products and exhibit favorable pharmacokinetic properties. The presence of both bromo and propan-2-yloxy functional groups provides multiple sites for chemical modification, enabling the construction of complex derivatives with tailored biological activities. Recent studies have highlighted the potential of this compound as a precursor in the synthesis of kinase inhibitors, which are critical in oncology research.

In the context of modern drug development, 3-Bromo-4-(propan-2-yloxy)-1λ6-thiolane-1,1-dione has been investigated for its role in modulating signaling pathways associated with chronic diseases. For instance, preliminary in vitro studies suggest that derivatives of this compound may interfere with the activity of Janus kinases (JAKs), which are overexpressed in conditions such as rheumatoid arthritis and inflammatory bowel disease. The bromo substituent is particularly valuable for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl motifs found in many successful drugs.

The propan-2-yloxy group introduces a hydrophobic alkyl chain that can enhance membrane permeability, a desirable trait for oral bioavailability. This feature has prompted researchers to explore its incorporation into drug candidates targeting central nervous system (CNS) disorders. Additionally, the dione functionality serves as a reactive handle for further derivatization, allowing chemists to introduce additional polar or charged moieties to fine-tune solubility and binding affinity.

Advances in computational chemistry have further propelled the study of 3-Bromo-4-(propan-2-yloxy)-1λ6-thiolane-1,1-dione by enabling rapid virtual screening and molecular dynamics simulations. These tools have been instrumental in predicting binding interactions with target proteins, thereby accelerating the optimization process. For example, molecular docking studies have revealed that analogs of this compound may bind to the ATP-binding pockets of protein kinases with high specificity. Such insights have guided experimental efforts toward generating lead compounds with improved efficacy and reduced off-target effects.

The synthesis of 3-Bromo-4-(propan-2-yloxy)-1λ6-thiolane-1,1-dione itself presents an intriguing challenge due to the need for precise functional group manipulation. Traditional approaches involve multi-step sequences starting from commercially available thiolane precursors, followed by selective bromination and etherification. However, recent methodologies have focused on one-pot transformations that streamline the process while maintaining high regioselectivity. These innovations are particularly relevant in industrial settings where scalability and cost-efficiency are paramount.

From a medicinal chemistry perspective, the exploration of thiolane derivatives continues to expand beyond traditional therapeutic areas. Emerging research suggests that these compounds may exhibit antimicrobial properties by disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. The structural versatility of 3-Bromo-4-(propan-2-yloxy)-1λ6-thiolane-1,1-dione makes it an attractive scaffold for designing next-generation antimicrobial agents capable of overcoming existing resistance mechanisms.

In conclusion,3-Bromo-4-(propan-2-yloxy)-1λ6-thiolane-1,1-dione represents a promising candidate for further development in drug discovery programs. Its unique structural features and reactivity profile offer numerous opportunities for generating novel bioactive molecules with potential applications across multiple therapeutic domains. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs through innovative chemical synthesis and biological evaluation.